Cas no 54100-54-8 (Dimethyl 2,5-bis(bromomethyl)terephthalate)
54100-54-8 structure
Product Name:Dimethyl 2,5-bis(bromomethyl)terephthalate
CAS No:54100-54-8
MF:C12H12Br2O4
MW:380.029282569885
CID:1587026
PubChem ID:3470551
Update Time:2025-04-21
Dimethyl 2,5-bis(bromomethyl)terephthalate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 2,5-bis(bromomethyl)terephthalate
- CTK0B9870
- dimethyl 2,5-bis(bromomethyl)benzene-1,4-dicarboxylate
- ACMC-20mvnb
- 1,4-bis(carbomethoxy)-2,5-bis(bromomethyl)benzene
- 2',5'-bis(bromomethyl)-p-terphenyl
- 1,1':4',1''-Terphenyl, 2',5'-bis(bromomethyl)-
- AGN-PC-002Z5O
- 2',5'-bis(bromomethyl)-1,1':4',1''-terphenyl
- 2,5-bis(bromomethyl)terephthalic acid,dimethyl ester
- 135078-57-8; CTK0B9870; dimethyl 2,5-bis(bromomethyl)benzene-1,4-dicarboxylate; ACMC-20mvnb; 1,4-bis(carbomethoxy)-2,5-bis(bromomethyl)benzene; 2',5'-bis(bromomethyl)-p-terphenyl; 1,1':4',1''-Terphenyl, 2',5'-bis(bromomethyl)-; AGN-PC-002Z5O; 2',5'-bis(bromomethyl)-1,1':4',1''-terphenyl; 2,5-bis(bromomethyl)terephthalic acid,dimethyl ester;
- 54100-54-8
- DTXSID401194111
- AKOS024428631
- 1,4-Dimethyl 2,5-bis(bromomethyl)-1,4-benzenedicarboxylate
- SCHEMBL19691966
-
- Inchi: 1S/C12H12Br2O4/c1-17-11(15)9-3-8(6-14)10(12(16)18-2)4-7(9)5-13/h3-4H,5-6H2,1-2H3
- InChI Key: UJIJTCNXMDVIQV-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=O)OC)C(CBr)=CC=1C(=O)OC
Computed Properties
- Exact Mass: 379.90818g/mol
- Monoisotopic Mass: 377.91023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.6Ų
Dimethyl 2,5-bis(bromomethyl)terephthalate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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